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For Researchers, Scientists, and Drug Development Professionals

Introduction

IPN60090 dihydrochloride is a potent and selective inhibitor of glutaminase-1 (GLS-1), a key
enzyme in cancer cell metabolism.[1][2][3] By blocking the conversion of glutamine to
glutamate, IPN60090 disrupts downstream metabolic pathways essential for tumor cell
proliferation and survival, including the tricarboxylic acid (TCA) cycle and glutathione synthesis.
[1] These application notes provide detailed protocols for essential cell-based assays to
evaluate the efficacy and mechanism of action of IPN60090 in cancer cell lines.

Mechanism of Action: Targeting Glutamine
Metabolism

Glutamine is a critical nutrient for rapidly proliferating cancer cells, serving as a primary source
of carbon and nitrogen. GLS1 catalyzes the first and rate-limiting step in glutamine catabolism.
Its inhibition by IPN60090 leads to a depletion of glutamate and subsequent metabolic stress,
ultimately hindering cancer cell growth. The inhibition of GLS-1 can also enhance anti-tumor
immune responses by altering the tumor microenvironment.[4]
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( Seed A549 cells in 96-well plate )

Incubate (24h)
Treat with IPN60090
(serial dilutions)

Incubate (72h)

Add MTT reagent

Incubate (2-4h)

Add solubilization buffer

Read absorbance at 570 nm T

Seed and treat cells with IPN60090

'

Harvest cells (including supernatant)

'

( Wash with cold PBS )

Resuspend in Annexin V Binding Buffer

Add Annexin V-FITC and PI

Incubate (15 min, dark)

Analyze by flow cytometry T
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( Seed and treat cells with IPN60090 )
( Harvest and count cells )

Fix in cold 70% ethanol

( Wash with PBS )

Resuspend in PI/RNase A staining solution

Incubate (30 min, dark)

Analyze by flow cytometry T
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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